Propargyl-PEG5-CH2CO2-NHS
Propargyl-PEG5-CH2CO2-NHS
Propargyl-PEG5-CH2CO2-NHS is a PEG derivative containing a propargyl group and an NHS group. The hydrophilic PEG spacer increases solubility in aqueous media. This reagent has a terminal NHS ester and is an amine reactive reagent for derivatizing peptides, antibodies, amine coated surfaces etc. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-NHS ester Click Chemistry to yield a stable triazole linkage.
Brand Name:
Vulcanchem
CAS No.:
1161883-51-7
VCID:
VC0540353
InChI:
InChI=1S/C17H25NO9/c1-2-5-22-6-7-23-8-9-24-10-11-25-12-13-26-14-17(21)27-18-15(19)3-4-16(18)20/h1H,3-14H2
SMILES:
C#CCOCCOCCOCCOCCOCC(=O)ON1C(=O)CCC1=O
Molecular Formula:
C17H25NO9
Molecular Weight:
387.39
Propargyl-PEG5-CH2CO2-NHS
CAS No.: 1161883-51-7
Cat. No.: VC0540353
Molecular Formula: C17H25NO9
Molecular Weight: 387.39
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Propargyl-PEG5-CH2CO2-NHS is a PEG derivative containing a propargyl group and an NHS group. The hydrophilic PEG spacer increases solubility in aqueous media. This reagent has a terminal NHS ester and is an amine reactive reagent for derivatizing peptides, antibodies, amine coated surfaces etc. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-NHS ester Click Chemistry to yield a stable triazole linkage. |
|---|---|
| CAS No. | 1161883-51-7 |
| Molecular Formula | C17H25NO9 |
| Molecular Weight | 387.39 |
| IUPAC Name | (2,5-dioxopyrrolidin-1-yl) 2-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]acetate |
| Standard InChI | InChI=1S/C17H25NO9/c1-2-5-22-6-7-23-8-9-24-10-11-25-12-13-26-14-17(21)27-18-15(19)3-4-16(18)20/h1H,3-14H2 |
| Standard InChI Key | BNRYRRHZTIDZOR-UHFFFAOYSA-N |
| SMILES | C#CCOCCOCCOCCOCCOCC(=O)ON1C(=O)CCC1=O |
| Appearance | Solid powder |
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